Cas no 1093798-66-3 (N-methyl-2-(4-morpholinyl)-5-nitrobenzenemethanamine)

N-methyl-2-(4-morpholinyl)-5-nitrobenzenemethanamine structure
1093798-66-3 structure
Product Name:N-methyl-2-(4-morpholinyl)-5-nitrobenzenemethanamine
CAS No:1093798-66-3
MF:C12H17N3O3
MW:251.281682729721
CID:2110172
Update Time:2023-11-19

N-methyl-2-(4-morpholinyl)-5-nitrobenzenemethanamine Chemical and Physical Properties

Names and Identifiers

    • N-methyl-2-(4-morpholinyl)-5-nitroBenzenemethanamine
    • VQWVKDTXWLMNNR-UHFFFAOYSA-N
    • N-Methyl-1-(2-morpholino-5-nitrophenyl)methanamine
    • CID 101043413
    • Benzenemethanamine, N-methyl-2-(4-morpholinyl)-5-nitro-
    • N-methyl-2-(4-morpholinyl)-5-nitrobenzenemethanamine
    • Inchi: 1S/C12H17N3O3/c1-13-9-10-8-11(15(16)17)2-3-12(10)14-4-6-18-7-5-14/h2-3,8,13H,4-7,9H2,1H3
    • InChI Key: VQWVKDTXWLMNNR-UHFFFAOYSA-N
    • SMILES: O1CCN(C2C=CC(=CC=2CNC)[N+](=O)[O-])CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 276
  • Topological Polar Surface Area: 70.3

Experimental Properties

  • Density: 1.218±0.06 g/cm3(Predicted)
  • Boiling Point: 438.4±45.0 °C(Predicted)
  • pka: 8.80±0.10(Predicted)
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